Cas no 1040653-68-6 (ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate)

• Product Name: ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate
• CAS No: 1040653-68-6
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5385075
• Update Time: 2025-06-27

ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• CAIAQAFQLWDJQJ-UHFFFAOYSA-N
• 4-Piperidinecarboxylic acid, 1-(3-cyano-6-ethoxy-4-quinolinyl)-, ethyl ester
• ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate

• Inchi： 1S/C20H23N3O3/c1-3-25-16-5-6-18-17(11-16)19(15(12-21)13-22-18)23-9-7-14(8-10-23)20(24)26-4-2/h5-6,11,13-14H,3-4,7-10H2,1-2H3
• InChI Key： CAIAQAFQLWDJQJ-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(OCC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate

Introduction to Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate (CAS No. 1040653-68-6)

Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate, a compound with the CAS number 1040653-68-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structure of this molecule, featuring a quinolin-4-yl moiety linked to a piperidine ring, makes it a promising candidate for further investigation in various therapeutic areas.

The quinolin-4-yl group is well-known for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has made it a valuable scaffold in medicinal chemistry. Specifically, the ethoxy and cyano substituents on the quinoline ring contribute to the molecule's unique electronic and steric properties, which can be fine-tuned to enhance binding affinity and selectivity.

The piperidine ring, another key structural feature, is commonly found in many pharmacologically active compounds. Its cyclic structure provides stability while allowing for flexibility in conformational space, which is crucial for effective binding to biological targets. In Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate, the piperidine ring is connected to the quinoline moiety through an amide bond, forming a bridge that can influence the molecule's overall shape and reactivity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The combination of a quinoline scaffold with a piperidine ring in Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate positions it as a versatile building block for novel therapeutic agents. Studies have shown that such molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The ethyl ester group at the carboxyl position of the piperidine ring adds another layer of complexity to this compound. Ester groups are frequently used in drug design due to their ability to modulate solubility and metabolic stability. In Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate, this ester group could serve as a site for further functionalization, allowing chemists to explore new derivatives with enhanced pharmacological profiles.

In the context of current research trends, Ethyl 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylate aligns well with the growing interest in structure-based drug design. Advanced computational methods such as molecular docking and quantum mechanics simulations are being employed to predict how this compound might interact with biological targets. These studies aim to provide insights into its potential therapeutic applications and guide the development of more effective drugs.

The cyano group on the quinoline ring is another important feature that contributes to the molecule's chemical diversity. Cyano groups are known for their ability to enhance binding affinity by forming hydrogen bonds or participating in electrostatic interactions with biological targets. In Ethyl 1-(3-cyano-6-ethoxyquinolin-4-y)piperidine -4-carboxylate, this cyano group could play a crucial role in determining its biological activity and selectivity.

One of the most exciting aspects of Ethyl 1-(3-cyano -6 -ethoxyquinolin -4 - yl ) piperidine -4-carbox ylate is its potential as a lead compound for further drug development. By leveraging modern synthetic techniques, researchers can modify various parts of this molecule to optimize its pharmacological properties. For instance, replacing the ethoxy group with other substituents might alter its solubility or metabolic stability, while changing the cyano group could affect its binding affinity to specific targets.

The growing body of evidence supporting the use of quinoline derivatives in drug discovery underscores the importance of compounds like Ethyl 1-(3-cyano -6 -ethoxyquinolin -4 - yl ) piperidine -4-carbox ylate . Recent studies have demonstrated that quinoline-based molecules can exhibit potent activity against various diseases, including cancer and infectious diseases. These findings highlight the need for continued research into this class of compounds and open up new avenues for therapeutic intervention.

In conclusion, Ethyl 1-(3-cyano -6 -ethoxyquinolin -4 - yl ) piperidine -4-carbox ylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As research progresses, this compound has the potential to lead to novel therapeutic agents that address unmet medical needs. The combination of traditional organic synthesis techniques with cutting-edge computational methods will be essential in unlocking its full therapeutic potential.